Cas no 2418666-60-9 (2-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyrazine)

• Product Name: 2-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyrazine
• CAS No: 2418666-60-9
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 5358546
• Update Time: 2025-10-29

2-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyrazine Chemical and Physical Properties

Names and Identifiers

• Z4244365239
• 2-[4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenoxy]pyrazine
• 2-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyrazine

• Inchi： 1S/C18H19N5O2/c1-22-10-14(8-21-22)11-23-12-15(23)13-24-16-2-4-17(5-3-16)25-18-9-19-6-7-20-18/h2-10,15H,11-13H2,1H3
• InChI Key： HUOWJPQHLQZNMI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC1C=NC=CN=1)CC1CN1CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 418
• XLogP3: 1.3
• Topological Polar Surface Area: 65.099

Additional information on 2-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyrazine

Introduction to 2-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyrazine (CAS No. 2418666-60-9)

2-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyrazine, identified by its CAS number 2418666-60-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of extensive research and development. The presence of multiple functional groups, including pyrazole, aziridine, and phenoxy moieties, contributes to its unique chemical behavior and potential biological activities.

The compound's structure is characterized by a central pyrazine ring that is linked to a phenolic moiety through an oxygen atom. This phenolic group further extends into an aziridine ring, which is connected to a methylpyrazole substituent. The intricate arrangement of these functional groups not only makes the molecule structurally fascinating but also opens up numerous possibilities for its interaction with biological targets. Such structural complexity is often a hallmark of molecules that are being explored for their pharmacological potential.

In recent years, there has been a surge in interest regarding molecules that incorporate aziridine units due to their ability to undergo diverse chemical transformations. Aziridines are three-membered heterocycles that can act as versatile intermediates in the synthesis of more complex molecules. In the case of 2-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyrazine, the aziridine ring is strategically positioned to participate in various chemical reactions, including nucleophilic additions and ring-opening reactions. These reactions can be harnessed to develop novel derivatives with enhanced biological activity.

The methylpyrazole moiety in the compound's structure is another key feature that contributes to its potential biological relevance. Pyrazole derivatives are well-known for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a methyl group on the pyrazole ring further modulates its electronic properties and reactivity, making it an attractive scaffold for drug discovery efforts. The combination of these features suggests that 2-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyrazine could exhibit multiple pharmacological effects, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging high-throughput virtual screening techniques, scientists can rapidly identify compounds that are likely to interact with specific biological targets. In the context of 2-[4-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenoxy]pyrazine, computational studies have suggested that it may interact with enzymes and receptors involved in various disease pathways. These predictions have guided experimental efforts aimed at validating these hypotheses and exploring the compound's therapeutic potential.

The synthesis of 2-[4-[[1-[(1-Methylpyrazol-4-ylmethyl)aziridin -2 - yl)methoxy]phenoxy ] pyrazine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition-metal-catalyzed reactions and palladium-mediated couplings, has been crucial in achieving the desired product efficiently. These techniques not only enhance the synthetic route but also allow for the introduction of structural diversity into the molecule. This diversity is essential for identifying derivatives with improved pharmacological profiles.

In addition to its synthetic significance, 2-[4-[ [1 - [(1 - Methylpyrazol - 4 - yl)methyl ] aziridin - 2 - yl ] methoxy ] phenoxy ] pyrazine has been studied for its potential applications in medicinal chemistry. Researchers have explored its interactions with various biological targets, including kinases and transcription factors, which are implicated in cancer and inflammatory diseases. Preliminary studies have shown that this compound can modulate the activity of these targets, suggesting its utility as a lead compound for drug development.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs have been derived from natural products or their analogs due to their inherent biological activity and structural complexity. The pyrazole and pyridazine rings present in 2-[4-[ [1 - [(1 - Methylpy razol - 4 - yl)m ethyl ] az iridin - 2 - yl ] meth oxy ] pheno xy ] py ra zine bear resemblance to structures found in numerous natural products. This similarity has prompted researchers to investigate whether this compound could be inspired by natural products or could itself serve as a scaffold for new drug candidates.

The phenoxy group in the molecule also plays a critical role in determining its biological behavior. Phenoxyalkyl derivatives are known for their ability to interact with lipid membranes and penetrate cellular barriers efficiently. This property makes them particularly useful in designing drugs that need to reach intracellular targets. In the case of 2-[4-[ [1 - [(1 - Methylpy razol - 4 - yl)m ethyl ] az iridin - 2 - yl ] meth oxy ] pheno xy ] py ra zine , the phenoxy group could facilitate cellular uptake and target delivery , thereby enhancing its therapeutic efficacy.

Ongoing research efforts are focused on elucidating the mechanism of action of this compound and identifying new derivatives with improved properties. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine the structure-function relationships within this molecule. These studies will provide valuable insights into how this compound interacts with biological targets and how its structure can be modified to enhance its pharmacological effects.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized the way new compounds are identified and optimized. By analyzing vast datasets containing structural and activity information, machine learning models can predict the properties of novel molecules with high accuracy. In the context of 2-[4-[ [1 - [(1 - Methylpy razol - 4 - yl)m ethyl ] az iridin - 2 - yl ] meth oxy ] pheno xy ] py ra zine , machine learning models have been used to predict potential binding sites on biological targets and suggest modifications that could enhance binding affinity.

The future prospects for this compound are promising, given its unique structural features and potential biological activities. As research continues, it is likely that new derivatives will be developed that exhibit enhanced efficacy , selectivity , and pharmacokinetic properties . These derivatives could then be advanced into preclinical studies , where they will be evaluated for their safety and therapeutic potential . If successful , they may eventually enter clinical trials , bringing new treatments for various diseases within reach.